Cas no 618-45-1 (3-Isopropylphenol)

3-Isopropylphenol structure
3-Isopropylphenol structure
3-Isopropylphenol
618-45-1
C9H12O
136.19098
MFCD00002301
506697
12059

3-Isopropylphenol Properties

Names and Identifiers

    • Phenol,3-(1-methylethyl)-
    • 1-hydroxy-3-isopropylbenzene
    • 3-(1-methylethyl)benzenesulfonyl chloride
    • 3-(1-methylethyl)benzenesulphonyl chloride
    • 3-(1-Methylethyl)phenol
    • 3-(2-propyl)phenol
    • 3-(PROPAN-2-YL)BENZENE-1-SULFONYL CHLORIDE
    • 3-isopropylbenzene-1-sulfonyl chloride
    • 3-isopropylbenzenesulfonyl chloride
    • 3-isopropyl-phenol
    • m-cumenesulfonyl chloride
    • meta-isopropyl phenol
    • m-isopropylphenol
    • m-isopropyl-pheno
    • 3-isopropylphenol
    • m-cumenol
    • 3-(1-methylethyl)-pheno
    • Propofol Imp. F (EP): 3-(1-Methylethyl)phenol
    • +Expand
    • MFCD00002301
    • VLJSLTNSFSOYQR-UHFFFAOYSA-N
    • 1S/C9H12O/c1-7(2)8-4-3-5-9(10)6-8/h3-7,10H,1-2H3
    • CC(C)C1=CC(=CC=C1)O

Computed Properties

  • 136.08900
  • 1
  • 1
  • 1
  • 10
  • 98.9
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • 9
  • 0

Experimental Properties

  • 2.51560
  • 20.23000
  • 1.526
  • 228 ºC
  • 25 ºC
  • 104 ºC
  • It is liquid at normal temperature.2. density (g/ml, 25 ℃)
  • 0.994

3-Isopropylphenol Security Information

  • SL5800000
  • 3
  • 8
  • S26; S28; S36/37/39
  • III
  • III
  • R22; R34
  • 8
  • C C Xn Xn
  • UN 2430 8/PG 2
  • III
  • R22;R34
  • 8

3-Isopropylphenol Customs Data

  • 2907199090

  • China Customs Code:

    2907199090

    Overview:

    2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-Isopropylphenol Synthesis

Synthetic Circuit 1

9005-53-2 9005-53-2
618-45-1 618-45-1
97664-18-1 97664-18-1
18368-95-1 18368-95-1
18321-36-3 18321-36-3
6876-23-9 6876-23-9
5161-04-6 5161-04-6
3855-26-3 3855-26-3
3454-07-7 3454-07-7
2870-04-4 2870-04-4
2815-58-9 2815-58-9
1640-89-7 1640-89-7
1595-16-0 1595-16-0
1197-34-8 1197-34-8
1123-94-0 1123-94-0
1074-55-1 1074-55-1
1074-43-7 1074-43-7
934-80-5 934-80-5
877-44-1 877-44-1
644-35-9 644-35-9
622-96-8 622-96-8
591-21-9 591-21-9
527-84-4 527-84-4
527-60-6 527-60-6
526-73-8 526-73-8
135-98-8 135-98-8
110-86-1 110-86-1
110-82-7 110-82-7
108-95-2 108-95-2
108-88-3 108-88-3
108-38-3 108-38-3
106-44-5 106-44-5
105-05-5 105-05-5
103-65-1 103-65-1
100-41-4 100-41-4
98-82-8 98-82-8
96-37-7 96-37-7
95-47-6 95-47-6
90-05-1 90-05-1
90-00-6 90-00-6
71-43-2 71-43-2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Molybdenum ,  Nickel ,  Sulfide Solvents: Hexadecane ;  5 h, 35 bar, 25 °C
Reference
Elucidating the role of NiMoS-USY during the hydrotreatment of Kraft lignin
Abdus Salam, Muhammad; Wayne Cheah, You; Hoang Ho, Phuoc; Bernin, Diana; Achour, Abdenour; et al, Chemical Engineering Journal (Amsterdam, 2022, 442,

Synthetic Circuit 2

9005-53-2 9005-53-2
618-45-1 618-45-1
57295-30-4 57295-30-4
56253-64-6 56253-64-6
39831-51-1 39831-51-1
20294-32-0 20294-32-0
4920-99-4 4920-99-4
3637-01-2 3637-01-2
3520-52-3 3520-52-3
3180-09-4 3180-09-4
2944-49-2 2944-49-2
2082-61-3 2082-61-3
2049-95-8 2049-95-8
2039-89-6 2039-89-6
1470-94-6 1470-94-6
1330-20-7 1330-20-7
1321-94-4 1321-94-4
1197-34-8 1197-34-8
1123-94-0 1123-94-0
1074-43-7 1074-43-7
1074-17-5 1074-17-5
934-80-5 934-80-5
698-71-5 698-71-5
645-56-7 645-56-7
644-35-9 644-35-9
620-17-7 620-17-7
620-14-4 620-14-4
611-14-3 611-14-3
576-26-1 576-26-1
527-60-6 527-60-6
526-73-8 526-73-8
275-51-4 275-51-4
135-01-3 135-01-3
123-07-9 123-07-9
119-64-2 119-64-2
108-95-2 108-95-2
108-88-3 108-88-3
108-68-9 108-68-9
108-39-4 108-39-4
106-44-5 106-44-5
106-42-3 106-42-3
100-84-5 100-84-5
100-41-4 100-41-4
95-87-4 95-87-4
95-65-8 95-65-8
95-63-6 95-63-6
95-48-7 95-48-7
89-72-5 89-72-5
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium ;  1 h, 350 °C; 4 h, 350 °C
Reference
Catalytic hydrotreatment of pyrolytic lignins from different sources to biobased chemicals: Identification of feed-product relations
Figueiredo, M. B.; Deuss, P. J.; Venderbosch, R. H.; Heeres, H. J., Biomass and Bioenergy, 2020, 134,

Synthetic Circuit 3

115-07-1 115-07-1
108-95-2 108-95-2
618-45-1 618-45-1
99-89-8 99-89-8
88-69-7 88-69-7
Reaction Conditions
Reference
Alkylation of phenol with propylene over solid acid catalysts
Wang, Bo; Lee, Chul Wee; Cal, Tian-Xi; Park, Sang-Eon, Studies in Surface Science and Catalysis, 2001, 135, 4121-4128

Synthetic Circuit 4

9005-53-2 9005-53-2
618-45-1 618-45-1
41438-18-0 41438-18-0
24741-99-9 24741-99-9
24677-78-9 24677-78-9
2896-60-8 2896-60-8
2785-89-9 2785-89-9
1515-95-3 1515-95-3
876-02-8 876-02-8
697-82-5 697-82-5
620-17-7 620-17-7
579-60-2 579-60-2
576-26-1 576-26-1
527-60-6 527-60-6
527-55-9 527-55-9
526-75-0 526-75-0
496-78-6 496-78-6
496-16-2 496-16-2
488-17-5 488-17-5
452-86-8 452-86-8
271-89-6 271-89-6
134-96-3 134-96-3
121-33-5 121-33-5
120-80-9 120-80-9
108-95-2 108-95-2
108-88-3 108-88-3
108-39-4 108-39-4
105-67-9 105-67-9
100-66-3 100-66-3
100-52-7 100-52-7
100-41-4 100-41-4
99-76-3 99-76-3
95-48-7 95-48-7
93-51-6 93-51-6
90-02-8 90-02-8
90-00-6 90-00-6
88-69-7 88-69-7
71-43-2 71-43-2
Reaction Conditions
1.1 Catalysts: Choline chloride ,  Imidazole ;  150 °C
Reference
Insights into alkaline choline chloride-based deep eutectic solvents pretreatment for Populus deltoides: Lignin structural features and modification mechanism
Li, Haichao; et al, International Journal of Biological Macromolecules, 2021, 193, 319-327

3-Isopropylphenol Raw materials

3-Isopropylphenol Preparation Products

3-Isopropylphenol Related Literature

Related Categories

618-45-1 (3-Isopropylphenol) Related Products